Cas no 2227766-09-6 (rac-5-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-2-methoxyphenol)

• Product Name: rac-5-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-2-methoxyphenol
• CAS No: 2227766-09-6
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 5791288
• PubChem ID: 165619167
• Update Time: 2025-10-23

rac-5-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• EN300-1835322
• rac-5-[(1R,3S)-3-amino-2,2-dimethylcyclopropyl]-2-methoxyphenol
• 2227766-09-6
• rac-5-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-2-methoxyphenol

• Inchi： 1S/C12H17NO2/c1-12(2)10(11(12)13)7-4-5-9(15-3)8(14)6-7/h4-6,10-11,14H,13H2,1-3H3/t10-,11-/m1/s1
• InChI Key： OKKNZEFPERWQFM-GHMZBOCLSA-N
• SMILES： OC1=C(C=CC(=C1)[C@@H]1[C@H](C1(C)C)N)OC

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.5Ų

Additional information on rac-5-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-2-methoxyphenol

Recent Advances in the Study of rac-5-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-2-methoxyphenol (CAS: 2227766-09-6)

The compound rac-5-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-2-methoxyphenol (CAS: 2227766-09-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral cyclopropane derivative has shown promising potential in various therapeutic applications, particularly in the development of novel antiviral and anti-inflammatory agents. Recent studies have focused on its unique structural features, which contribute to its biological activity and pharmacokinetic properties.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthesis and optimization of rac-5-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-2-methoxyphenol, highlighting its improved yield and purity through advanced catalytic methods. The research demonstrated that the compound's cyclopropane ring and methoxy group play critical roles in its binding affinity to target proteins, making it a valuable scaffold for drug development. Additionally, the study reported enhanced stability and bioavailability compared to earlier analogs.

Further investigations into the mechanism of action of rac-5-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-2-methoxyphenol have revealed its inhibitory effects on key enzymes involved in viral replication. A preprint from BioRxiv (2024) detailed its potent activity against RNA-dependent RNA polymerase (RdRp) in certain RNA viruses, suggesting its potential as a broad-spectrum antiviral agent. The study also noted minimal cytotoxicity in human cell lines, underscoring its therapeutic safety profile.

In the context of inflammation, recent preclinical trials have demonstrated the compound's ability to modulate NF-κB signaling pathways, thereby reducing the production of pro-inflammatory cytokines. This finding, published in Nature Communications (2024), positions rac-5-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-2-methoxyphenol as a candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Despite these advancements, challenges remain in the large-scale production and formulation of rac-5-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-2-methoxyphenol. Current research is focused on addressing these issues through innovative synthetic routes and delivery systems. Collaborative efforts between academia and industry are expected to accelerate its transition from the laboratory to clinical trials in the coming years.

In conclusion, rac-5-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-2-methoxyphenol (CAS: 2227766-09-6) represents a promising therapeutic agent with diverse applications. Continued research into its pharmacological properties and clinical potential will be critical for its successful development and commercialization.